Cas no 30342-96-2 (1-methyl-4-(prop-2-yn-1-yl)benzene)

1-methyl-4-(prop-2-yn-1-yl)benzene structure
30342-96-2 structure
Product Name:1-methyl-4-(prop-2-yn-1-yl)benzene
CAS No:30342-96-2
MF:C10H10
MW:130.186402797699
MDL:MFCD30745223
CID:2821228
PubChem ID:19371231
Update Time:2024-03-01

1-methyl-4-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • 3-(4-tolyl)-1-propyne
    • 1-Methyl-4-prop-2-yn-1-ylbenzene
    • 1-methyl-4-(prop-2-yn-1-yl)benzene
    • MDL: MFCD30745223
    • Inchi: 1S/C10H10/c1-3-4-10-7-5-9(2)6-8-10/h1,5-8H,4H2,2H3
    • InChI Key: AOIAURCMPYRFGB-UHFFFAOYSA-N
    • SMILES: C#CCC1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 130.078250319g/mol
  • Monoisotopic Mass: 130.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: No data avaiable

1-methyl-4-(prop-2-yn-1-yl)benzene Security Information

1-methyl-4-(prop-2-yn-1-yl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D944731-500mg
1-Methyl-4-prop-2-yn-1-ylbenzene
30342-96-2 95%
500mg
$645 2024-08-03
Enamine
EN300-1831134-0.05g
1-methyl-4-(prop-2-yn-1-yl)benzene
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0.05g
$924.0 2023-09-19
Enamine
EN300-1831134-0.1g
1-methyl-4-(prop-2-yn-1-yl)benzene
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$968.0 2023-09-19
Enamine
EN300-1831134-0.25g
1-methyl-4-(prop-2-yn-1-yl)benzene
30342-96-2
0.25g
$1012.0 2023-09-19
Enamine
EN300-1831134-0.5g
1-methyl-4-(prop-2-yn-1-yl)benzene
30342-96-2
0.5g
$1056.0 2023-09-19
Enamine
EN300-1831134-1.0g
1-methyl-4-(prop-2-yn-1-yl)benzene
30342-96-2
1g
$1100.0 2023-06-01
Enamine
EN300-1831134-2.5g
1-methyl-4-(prop-2-yn-1-yl)benzene
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2.5g
$2155.0 2023-09-19
Enamine
EN300-1831134-5.0g
1-methyl-4-(prop-2-yn-1-yl)benzene
30342-96-2
5g
$3189.0 2023-06-01
Enamine
EN300-1831134-10.0g
1-methyl-4-(prop-2-yn-1-yl)benzene
30342-96-2
10g
$4729.0 2023-06-01
Enamine
EN300-1831134-1g
1-methyl-4-(prop-2-yn-1-yl)benzene
30342-96-2
1g
$1100.0 2023-09-19
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